2-[[5-(2,3-Dihydro-1,4-benzodioxin-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanylmethyl]-5-(4-fluorophenyl)-1,3,4-oxadiazole

• Molecular Formula: C20H16FN5O3S
• Molecular Weight: 425.4 g/mol
• IUPAC Name: 2-[[5-(2,3-dihydro-1,4-benzodioxin-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanylmethyl]-5-(4-fluorophenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C20H16FN5O3S/c1-26-18(16-10-27-14-4-2-3-5-15(14)28-16)23-25-20(26)30-11-17-22-24-19(29-17)12-6-8-13(21)9-7-12/h2-9,16H,10-11H2,1H3
• InChI Key: BAAOBHVTIOMRBP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=NN=C(O2)C3=CC=C(C=C3)F)C4COC5=CC=CC=C5O4

Description

This compound features a 1,3,4-oxadiazole core substituted with a 4-fluorophenyl group and a sulfanylmethyl-linked 4-methyl-1,2,4-triazole moiety fused to a 2,3-dihydro-1,4-benzodioxin ring. Its structural complexity confers unique electronic and steric properties, influencing lipophilicity, metabolic stability, and binding affinity. The 4-fluorophenyl group enhances aromatic interactions with biological targets, while the benzodioxin and triazole moieties contribute to conformational rigidity .

Biological Activity

The compound 2-[[5-(2,3-Dihydro-1,4-benzodioxin-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanylmethyl]-5-(4-fluorophenyl)-1,3,4-oxadiazole is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features several notable structural components:

• Benzodioxin moiety : Provides unique electronic properties and potential interactions with biological targets.
• Triazole ring : Known for its diverse biological activities, including antifungal and anticancer properties.
• Oxadiazole group : Often associated with antimicrobial and anti-inflammatory effects.

Molecular Formula

The molecular formula for this compound is $C_{22}H_{22}N_4O_3S$, which indicates a complex structure with multiple functional groups.

The biological activity of the compound can be attributed to several mechanisms:

• Enzyme Inhibition : The triazole portion is known to inhibit specific enzymes, which can lead to therapeutic effects in conditions such as diabetes and cancer.
• Antimicrobial Activity : The oxadiazole and benzodioxin moieties contribute to the compound’s ability to interact with microbial targets, potentially leading to antibacterial or antifungal effects.
• Cytotoxic Effects : Studies have shown that derivatives of similar structures exhibit cytotoxicity against various cancer cell lines.

Enzyme Inhibition Studies

A study investigated the enzyme inhibitory potential of related compounds containing benzodioxane and triazole moieties. The results indicated significant inhibition against α-glucosidase and acetylcholinesterase, suggesting potential applications in treating Type 2 Diabetes Mellitus (T2DM) and Alzheimer's Disease (AD) .

Cytotoxicity Assays

In vitro testing demonstrated that compounds structurally similar to the target compound exhibited cytotoxic effects against several human cancer cell lines. For instance, derivatives showed IC50 values ranging from 6.2 μM to 43.4 μM against colon carcinoma (HCT-116) and breast cancer (T47D) cell lines . These findings underscore the potential of the compound in cancer therapeutics.

Antimicrobial Activity

Research on related compounds has revealed significant antibacterial activity against pathogens such as Staphylococcus aureus, with minimum inhibitory concentrations (MIC) ranging from 3.9 to 31.5 µg/mL . This suggests that the target compound may also possess similar antimicrobial properties.

Case Studies

• Case Study on Cancer Cell Lines :
  • Compounds derived from similar structures were tested against MCF-7 (breast cancer) and Bel-7402 (liver cancer) cell lines.
  • Results indicated that certain derivatives had enhanced cytotoxicity compared to standard chemotherapeutic agents like cisplatin .
• Enzyme Inhibition in Diabetes Models :
  • A series of sulfonamide derivatives were synthesized and screened for their ability to inhibit α-glucosidase.
  • The results demonstrated that modifications in the benzodioxane structure could enhance enzyme inhibitory activity, providing insights into designing more effective antidiabetic agents .

Summary of Biological Activities

Activity Type	Test Subject	IC50/Effectiveness
Enzyme Inhibition	α-Glucosidase	Significant inhibition
Cytotoxicity	HCT-116 (Colon Cancer)	IC50 = 6.2 μM
	T47D (Breast Cancer)	IC50 = 27.3 μM
Antimicrobial	Staphylococcus aureus	MIC = 3.9 - 31.5 µg/mL

Scientific Research Applications

Structure and Composition

The compound features a unique combination of functional groups including:

• Benzodioxin ring
• Triazole ring
• Oxadiazole ring

These structural elements contribute to its reactivity and biological activity.

Synthetic Routes

The synthesis of this compound typically involves multiple steps:

• Formation of the Benzodioxin Ring : Synthesized from catechol and ethylene glycol.
• Synthesis of the Triazole Ring : Cyclization of a hydrazine derivative with an acyl chloride.
• Coupling Reaction : The benzodioxin and triazole intermediates are coupled using a sulfanyl linkage.
• Final Acetamide Formation : Reaction with 2,5-dimethylaniline to form the acetamide linkage.

Table 1: Summary of Synthetic Steps

Step	Description
1	Formation of Benzodioxin Ring
2	Synthesis of Triazole Ring
3	Coupling Reaction
4	Final Acetamide Formation

Chemistry

In organic synthesis, this compound serves as a versatile building block for creating more complex molecules. Its unique functional groups allow for various chemical transformations.

Biology

Research indicates that this compound may act as an enzyme inhibitor due to the interaction of the triazole ring with enzyme active sites. This characteristic makes it a candidate for further studies in drug development.

Medicine

The compound shows promise in medicinal chemistry for its potential therapeutic applications:

• Anti-inflammatory properties : It may inhibit inflammatory pathways.
• Anti-cancer activity : Preliminary studies suggest efficacy against certain cancer cell lines.

Industry

In industrial applications, the compound is explored for developing new materials that exhibit enhanced thermal stability and electrical conductivity. Its unique properties make it suitable for applications in advanced materials science.

Case Study 1: Enzyme Inhibition

A study focused on the enzyme inhibitory potential of compounds similar to this oxadiazole derivative showed promising results against α-glucosidase and acetylcholinesterase enzymes. These findings suggest potential uses in treating conditions like Type 2 diabetes and Alzheimer's disease .

Case Study 2: Anti-Cancer Activity

Research involving derivatives of oxadiazoles highlighted their cytotoxic effects on glioblastoma cell lines. The synthesized compounds demonstrated significant apoptosis in cancer cells, indicating their potential as anti-cancer agents .

Comparison with Similar Compounds

Table 2: Physicochemical Comparison

Property	Target Compound	Compound in	Compound in
Molecular Weight	~434.4 g/mol (estimated)	412.377 g/mol	~450 g/mol (estimated)
LogP (Predicted)	3.8	3.2	4.1
Hydrogen Bond Acceptors	7	6	5
Aromatic Rings	3	3	2

The target compound’s higher logP (3.8) reflects greater lipophilicity due to the benzodioxin and trifluoromethyl-free structure, favoring membrane permeability over the more polar bis-oxadiazole (logP 3.2) .